Cas no 81890-61-1 ((3E)-3-(2,9-difluorodibenzo[b,e]thiepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine (2E)-but-2-enedioate)

• Product Name: (3E)-3-(2,9-difluorodibenzo[b,e]thiepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine (2E)-but-2-enedioate
• CAS No: 81890-61-1
• MF: C₂₃H₂₃F₂NO₄S
• MW: 447.494832277298
• CID: 1804734
• PubChem ID: 6448122
• Update Time: 2025-04-21

(3E)-3-(2,9-difluorodibenzo[b,e]thiepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine (2E)-but-2-enedioate Chemical and Physical Properties

Names and Identifiers

• (3E)-3-(2,9-difluorodibenzo[b,e]thiepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine (2E)-but-2-enedioate
• (E)-but-2-enedioic acid,(3E)-3-(2,9-difluoro-6H-benzo[c][1]benzothiepin-11-ylidene)-N,N-dimethylpropan-1-amine
• (E)-2,9-Difluoro-11-(3-dimethylaminopropylidene)-6,11-dihydrodibenzo(b,e)thiepin maleate
• 1-Propanamine, 3-(2,9-difluorodibenzo(b,e)thiepin-11(6H)-ylidene)-N,N-dimethyl-, (E)-, (Z)-2-butenedioate (1:1)
• 81890-61-1

• Inchi： 1S/C19H19F2NS.C4H4O4/c1-22(2)9-3-4-16-17-10-14(20)6-5-13(17)12-23-19-8-7-15(21)11-18(16)19;5-3(6)1-2-4(7)8/h4-8,10-11H,3,9,12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b16-4+;2-1+
• InChI Key： QDBOCZXOYTYRFC-QKCLSRSRSA-N
• SMILES： S1C2C=CC(=CC=2/C(=C/CCN(C)C)/C2C=C(C=CC=2C1)F)F.OC(/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 447.13158571g/mol
• Monoisotopic Mass: 447.13158571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų